Cas no 2580253-39-8 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-2-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-2-carboxylic acid
• CAS No: 2580253-39-8
• MF: C₂₀H₁₅N₃O₄
• MW: 361.350804567337
• MDL: MFCD33519243
• CID: 5662991
• PubChem ID: 165892903
• Update Time: 2025-06-14

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-2-carboxylic acid
• EN300-27732401
• 2580253-39-8
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-2-carboxylic acid

• MDL： MFCD33519243
• Inchi： 1S/C20H15N3O4/c24-19(25)18-21-9-12(10-22-18)23-20(26)27-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17H,11H2,(H,23,26)(H,24,25)
• InChI Key： HCTYEXSJUDQUGI-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C(=O)O)N=C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 361.10625597g/mol
• Monoisotopic Mass: 361.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-2-carboxylic acid

Comprehensive Overview of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-2-carboxylic acid (CAS No. 2580253-39-8)

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-2-carboxylic acid (CAS No. 2580253-39-8) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and material science. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group ensures selective deprotection under mild basic conditions, making it a preferred choice for modern peptide chemistry.

The molecular structure of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-2-carboxylic acid features a pyrimidine ring core, which is a key pharmacophore in many bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. With the growing demand for small-molecule therapeutics, this compound has garnered attention for its versatility in medicinal chemistry.

One of the trending topics in the scientific community is the exploration of Fmoc-amino acid derivatives for bioconjugation and nanomaterial functionalization. The carboxylic acid moiety in 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-2-carboxylic acid allows for further derivatization, enabling its use in click chemistry and cross-coupling reactions. This aligns with the current focus on green chemistry and sustainable synthetic methodologies.

From an analytical perspective, the compound's purity and stability are critical for reproducible results in high-throughput screening (HTS). Advanced techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-2-carboxylic acid. These methods ensure compliance with Good Laboratory Practices (GLP), a topic frequently searched by professionals in the field.

Another area of interest is the compound's role in peptide-based drug delivery systems. With the rise of personalized medicine, researchers are investigating how Fmoc-protected building blocks can enhance the bioavailability and targeting efficiency of therapeutic peptides. This has led to increased searches for peptide modification strategies and controlled-release formulations.

In summary, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-2-carboxylic acid (CAS No. 2580253-39-8) is a multifaceted compound with significant implications in pharmaceutical development, material science, and biotechnology. Its unique structural features and reactivity make it a valuable tool for scientists exploring next-generation therapeutics and functional materials.